![molecular formula C12H13ClFNO2 B1464299 [1-(2-Chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol CAS No. 1274885-01-6](/img/structure/B1464299.png)
[1-(2-Chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol
Overview
Description
“[1-(2-Chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol” is a chemical compound with diverse applications in scientific research. It is a part of the pyrrolidine class of compounds, which are nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The pyrrolidine ring, a key component of “this compound”, is a five-membered ring with one nitrogen atom . This structure allows for efficient exploration of the pharmacophore space due to sp3 hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring .Scientific Research Applications
Synthesis and Structural Analysis
- The design and synthesis of novel compounds for potential therapeutic applications have been explored, involving the synthesis of derivatives with specific structural features for enhanced biological activity. For example, Malik and Khan (2014) studied compounds with anticonvulsant activities by evaluating their effects on sodium channels, indicating a methodological approach to enhancing the efficacy of compounds through structural modification Malik & Khan, 2014.
- Research on the rearrangement of chlorinated pyrrolidin-2-ones to produce useful adducts for agrochemicals or medicinal compounds showcases the versatility of pyrrolidine derivatives in synthesizing novel compounds Ghelfi et al., 2003.
Molecular and Crystal Structure Analysis
- Studies involving the crystal structure analysis of pyrrolidine derivatives provide insights into the molecular arrangement and potential interaction patterns that could influence the chemical and physical properties of these compounds. For instance, Dayananda et al. (2012) conducted a detailed analysis of triprolidinium cation, offering a glimpse into the structural intricacies of pyrrolidine-based compounds Dayananda et al., 2012.
Application in Synthesis and Material Science
- The development of novel heterocycles and their evaluation for antiproliferative activity, as investigated by Prasad et al. (2018), underscores the potential application of pyrrolidine derivatives in material science and medicinal chemistry, highlighting the role of structural modification in achieving desired biological effects Prasad et al., 2018.
Chemical Synthesis and Reactivity Studies
- The synthesis of boric acid ester intermediates with benzene rings, as reported by Huang et al. (2021), provides an example of the utility of pyrrolidine derivatives in the synthesis of complex organic molecules, showcasing the potential of these compounds in various chemical synthesis applications Huang et al., 2021.
Future Directions
The pyrrolidine class of compounds, to which “[1-(2-Chloro-4-fluorobenzoyl)pyrrolidin-3-yl]methanol” belongs, continues to be of great interest in drug discovery . The ability to modify the pyrrolidine ring and explore the pharmacophore space presents opportunities for the design of new compounds with different biological profiles .
properties
IUPAC Name |
(2-chloro-4-fluorophenyl)-[3-(hydroxymethyl)pyrrolidin-1-yl]methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClFNO2/c13-11-5-9(14)1-2-10(11)12(17)15-4-3-8(6-15)7-16/h1-2,5,8,16H,3-4,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBPRTUQPGSTNRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CO)C(=O)C2=C(C=C(C=C2)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.